2-Chloro-6-(2,4-difluorophenyl)isonicotinic acid

• Molecular Formula: C12H6ClF2NO2
• Molecular Weight: 269.63 g/mol
• IUPAC Name: 2-chloro-6-(2,4-difluorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H6ClF2NO2/c13-11-4-6(12(17)18)3-10(16-11)8-2-1-7(14)5-9(8)15/h1-5H,(H,17,18)
• InChI Key: NECVPMWSCYIUNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=NC(=CC(=C2)C(=O)O)Cl

Description

2-Chloro-6-(2,4-difluorophenyl)isonicotinic acid is a useful research compound. Its molecular formula is C12H6ClF2NO2 and its molecular weight is 269.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloroisonicotinic acid (2.43 g, 12.67 mmol) in DMF (38 mL) and water (12.7 mL) were added (2,4-difluorophenyl)boronic acid (2.0 g, 12.67 mmol), tri(m-sulfophenyl)phosphine sodium salt (0.54 g, 0.95 mmol), palladium(II) acetate (71.0 mg, 0.32 mmol) and diisopropylamine (6.3 mL, 44.3 mmol). The mixture was heated 50° C. After 2.5 h, the mixture was cooled to ambient temperature and stirred for 18 h. HCl (1.0 M in water) was added and the mixture was was extracted with ethyl acetate (3×). The combined organic extracts were washed with brine, dried over magnesium sulfate, filtered and concentrated. Purification by reverse phase chromatography (C-18, 85% water/acetonitrile→5% water/acetonitrile with 0.1% trifluoroacetic acid) gave the title compound (1.24 g). MS 270.0 (M+1).